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Compound of Interest

Magnesium perchlorate
Compound Name:

hexahydrate

Cat. No.: B079274

Technical Support Center: Magnesium Perchlorate
Hexahydrate

This guide provides essential safety information, troubleshooting, and handling protocols for
researchers, scientists, and drug development professionals working with magnesium
perchlorate hexahydrate.

Frequently Asked Questions (FAQs) &
Troubleshooting

Q1: What are the primary hazards associated with magnesium perchlorate hexahydrate?

Al: Magnesium perchlorate hexahydrate is a strong oxidizing agent and poses several risks.
[1][2] Its primary hazards are:

» Fire Hazard: It can intensify fires and may cause fire or even an explosion when in contact
with combustible materials.[2][3]

e Irritation: It is known to cause serious eye irritation, skin irritation, and respiratory tract
irritation.[3][4]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b079274?utm_src=pdf-interest
https://www.benchchem.com/product/b079274?utm_src=pdf-body
https://www.benchchem.com/product/b079274?utm_src=pdf-body
https://www.benchchem.com/product/b079274?utm_src=pdf-body
https://www.benchchem.com/product/b079274?utm_src=pdf-body
https://www.benchchem.com/product/b079274?utm_src=pdf-body
https://www.benchchem.com/product/b079274?utm_src=pdf-body
https://www.gfschemicals.com/Product/magnesium-perchlorate-anhydrous-reagent-acs-cas-10034-81-8-item-54-sku-49002
https://pubchem.ncbi.nlm.nih.gov/compound/Magnesium-perchlorate
https://pubchem.ncbi.nlm.nih.gov/compound/Magnesium-perchlorate
https://www.uicinc.com/wp-content/uploads/2024/05/CM300-044-Magnesium-Perchlorate-SDS-V2.1.pdf
https://www.uicinc.com/wp-content/uploads/2024/05/CM300-044-Magnesium-Perchlorate-SDS-V2.1.pdf
https://www.uicinc.com/wp-content/uploads/2019/11/CM300-010-Magnesium-Perchlorate-SDS-V1.0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

e Reactivity: It can form explosive mixtures with finely powdered metals and reacts violently
with substances like ethanol.[1][5]

Q2: What Personal Protective Equipment (PPE) is mandatory when handling this chemical?
A2: To ensure safety, the following PPE must be worn:

o Eye/Face Protection: Chemical safety goggles or glasses that conform to NIOSH (US) or EN
166 (EU) standards are required.[5]

o Skin Protection: A lab coat and chemical-resistant gloves (e.g., nitrile) must be worn.[5]
Contaminated clothing should be removed and washed promptly.[3][5]

o Respiratory Protection: Handling should occur in a well-ventilated area. If dust is generated
or ventilation is inadequate, a NIOSH/MSHA-approved respirator is necessary.[3][6]

Q3: I'm unsure about the correct storage conditions. What are the key requirements?
A3: Proper storage is critical to prevent accidents. Follow these guidelines:
» Container: Keep the chemical in its original, tightly closed container.[4]

e Location: Store in a cool, dry, and well-ventilated area away from direct sunlight and heat
sources.[5][7][8]

e Segregation: It is crucial to store it separately from incompatible materials, especially
combustibles, organic materials, reducing agents, and strong acids.[1][3][5]

o Surfaces: Do not store on wooden floors or pallets.[9]

Q4: What materials are considered incompatible with magnesium perchlorate hexahydrate?
A4: Avoid all contact with the following materials:

o Combustible and flammable materials (wood, paper, oil, clothing).[3][9]

e Organic materials.[3][10]
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» Strong reducing agents and strong acids.[3][10]
e Powdered metals.[10]

o Specific chemicals like dimethyl sulfoxide, phosphorus, and ethanol, which can cause violent
reactions.[5]

Q5: What is the correct procedure for cleaning up a small spill?

A5: For a minor spill:

Eliminate Ignition Sources: Immediately remove any heat sources, flames, or sparks from
the area.[3]

e Ventilate: Ensure the area is well-ventilated.[3]

o Contain: Use a clean, inert material like dry sand or earth to contain the spill. NEVER use
organic absorbents such as sawdust, paper, or cloth, as this can create a fire hazard.[11]

o Collect: Carefully sweep or scoop the material into a clearly labeled, suitable container for
disposal.[3][11] Avoid generating dust.[3]

o Decontaminate: Clean the affected area thoroughly with water and wipe dry.[3]
Q6: How should | respond to accidental exposure?
A6: Immediate action is required:

 Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or stops,
provide artificial respiration and seek immediate medical attention.[4][6]

» Skin Contact: Remove all contaminated clothing at once. Rinse the affected skin with plenty
of soap and water.[4][6]

» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, making sure to lift the upper and lower eyelids. Remove contact lenses if it is safe
to do so. Seek immediate medical attention from an ophthalmologist.[4][6]
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 Ingestion: If the person is conscious, rinse their mouth with water and have them drink one
or two glasses of water. Do not induce vomiting and seek immediate medical consultation.[4]

[5]
Q7: How do | dispose of waste magnesium perchlorate hexahydrate?

A7: All waste, including spilled material and contaminated cleaning supplies, is considered
hazardous.

o Collect waste in a suitable, closed, and clearly labeled container.[4][6]

» Disposal must be handled by a licensed professional waste disposal service in accordance
with all local, state, and federal regulations.[4]

e Do not allow the product to enter drains or waterways.

Quantitative Data Summary

Property Value Source(s)
Chemical Formula Mg(CIlOa)2 - 6H20

Molecular Weight 331.30 g/mol

Appearance White crystalline solid [1]

Density 2.210 g/cm3 [10]

5.1A: Strongly oxidizing
Storage Class (TRGS 510) )
materials

Storage Temperature Store in a cool, dry place [718]

Experimental Protocol: Use as a Desiccant for Gas
Drying

Magnesium perchlorate is a highly efficient drying agent for gases due to its strong hygroscopic
nature.[6][9] This protocol outlines its use in a laboratory setting, such as preparing a drying
tube for an elemental analyzer.
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Objective: To safely pack a drying tube with magnesium perchlorate hexahydrate to remove
moisture from a gas stream.

Materials:

Magnesium perchlorate hexahydrate (granular)

e Glass or metal drying tube

e Glass wool or quartz wool

e Spatula

e Funnel

o Appropriate PPE (lab coat, safety goggles, gloves)

e Chemical fume hood

Procedure:

Preparation: Perform all handling steps inside a certified chemical fume hood to minimize
inhalation risk.[6] Ensure the work area is clean and free of combustible materials.

e Tube Inspection: Inspect the drying tube for any cracks or defects. Ensure it is completely
clean and dry.

o Packing the First Plug: Carefully insert a small plug of glass or quartz wool into the bottom
(gas outlet) end of the drying tube. Pack it firmly enough to retain the desiccant but not so
tight as to impede gas flow.

e Adding the Desiccant: Using a funnel, slowly and carefully add the granular magnesium
perchlorate hexahydrate into the tube. Tap the side of the tube gently to ensure even
packing. Avoid creating dust by pouring slowly and minimizing the drop height.[3] Fill the tube
to the desired level, leaving space at the top for another plug.

e Packing the Second Plug: Insert a second plug of glass or quartz wool into the top (gas inlet)
end of the tube to secure the desiccant granules.
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« Installation: Carefully install the packed tube into the gas line of the instrument, ensuring all
fittings are secure to prevent leaks.

o System Check: Once installed, check the system for proper gas flow and leaks according to
the instrument's operating procedure.

o Cleanup: Decontaminate the spatula and funnel. Dispose of any spilled granules and
contaminated materials (e.g., disposable gloves) into the designated hazardous waste
container.[6]

e Hand Washing: Wash hands thoroughly with soap and water after completing the procedure.

Visual Workflow and Logic Diagrams

The following diagrams illustrate the key decision-making and safety workflows for handling
magnesium perchlorate hexahydrate.
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Caption: Workflow for safe handling of magnesium perchlorate hexahydrate.
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Caption: Logic for first aid response to chemical exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safe handling and storage of magnesium perchlorate
hexahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079274#safe-handling-and-storage-of-magnesium-
perchlorate-hexahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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